Cas no 2229665-18-1 (3-(pent-1-en-1-yl)pentanedioic acid)

• Product Name: 3-(pent-1-en-1-yl)pentanedioic acid
• CAS No: 2229665-18-1
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6240913
• PubChem ID: 165708321
• Update Time: 2025-10-28

3-(pent-1-en-1-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pent-1-en-1-yl)pentanedioic acid
• 2229665-18-1
• EN300-1800254

• Inchi： 1S/C10H16O4/c1-2-3-4-5-8(6-9(11)12)7-10(13)14/h4-5,8H,2-3,6-7H2,1H3,(H,11,12)(H,13,14)/b5-4+
• InChI Key： WULFPXWGWPBGBB-SNAWJCMRSA-N
• SMILES： OC(CC(/C=C/CCC)CC(=O)O)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(pent-1-en-1-yl)pentanedioic acid

Exploring the Properties and Applications of 3-(pent-1-en-1-yl)pentanedioic acid (CAS No. 2229665-18-1)

3-(pent-1-en-1-yl)pentanedioic acid (CAS No. 2229665-18-1) is a specialized organic compound gaining attention in the fields of synthetic chemistry, pharmaceutical intermediates, and material science. This unsaturated dicarboxylic acid derivative features a unique pentenyl side chain, which contributes to its reactivity and potential applications. Researchers are increasingly interested in its role as a building block for complex molecules, particularly in the development of bioactive compounds and functional materials.

The structural characteristics of 3-(pent-1-en-1-yl)pentanedioic acid make it valuable for click chemistry applications and polymer modification. Its double bond allows for cross-linking reactions, while the carboxylic acid groups enable further functionalization. Recent studies highlight its potential in creating sustainable polymers, aligning with the global push toward green chemistry and eco-friendly materials. This compound's versatility addresses growing market demands for high-performance additives and specialty chemicals.

In pharmaceutical research, CAS No. 2229665-18-1 is explored as a precursor for drug discovery, particularly in designing small molecule inhibitors and metabolite analogs. Its compatibility with bioconjugation techniques makes it relevant for targeted drug delivery systems, a hot topic in precision medicine. The compound's lipophilic nature and molecular geometry are being studied for optimizing bioavailability in therapeutic agents.

Analytical challenges surrounding 3-(pent-1-en-1-yl)pentanedioic acid purification and characterization have spurred advancements in chromatographic methods and spectroscopic analysis. Modern techniques like HPLC-MS and NMR spectroscopy are crucial for quality control, especially when the compound is used in high-value applications. These methodological developments respond to industry needs for reliable characterization of complex organic molecules.

The commercial availability of CAS 2229665-18-1 through specialty chemical suppliers has expanded its experimental accessibility. Current market trends show rising demand for such tailor-made intermediates in both academic and industrial settings. Proper handling requires understanding its storage stability and solubility profile, with DMSO and ethanol being common solvents for research applications.

Future research directions for 3-(pent-1-en-1-yl)pentanedioic acid may explore its catalytic applications or potential in metal-organic frameworks (MOFs). The compound's chelation properties could be valuable in developing novel coordination complexes. As synthetic methodologies advance, scaled-up production could make this chemical more accessible for industrial applications while maintaining cost-effectiveness.

Environmental considerations for 2229665-18-1 involve studying its biodegradation pathways and ecotoxicity profile, particularly important for green manufacturing initiatives. The scientific community continues to investigate its structure-activity relationships to unlock further utilities in agrochemicals and flavor/fragrance chemistry.